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Compound of Interest

Compound Name: 1,9-Decadiyne

Cat. No.: B160743 Get Quote

Essential Safety and Handling Guide for 1,9-
Decadiyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,9-Decadiyne. Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Physicochemical
Properties
1,9-Decadiyne is a flammable liquid and vapor that may cause skin and eye irritation.[1][2] As

a terminal alkyne, it presents a risk of forming explosive metal acetylides, particularly with

heavy metals like copper and silver.[3]

Table 1: Physicochemical and Hazard Data for 1,9-Decadiyne
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Property Value Reference

Molecular Formula C10H14 [2]

Molecular Weight 134.22 g/mol [2]

Appearance Clear yellow liquid [1]

Boiling Point 72°C / 13mmHg [1]

Flash Point 60°C [4]

Density 0.822 g/cm³ [4]

Solubility Insoluble in water [4]

Hazard Statements
H226: Flammable liquid and

vapor
[1][2]

H315: Causes skin irritation [2]

H319: Causes serious eye

irritation
[2]

H335: May cause respiratory

irritation
[2]

May be fatal if swallowed and

enters airways
[1]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces.

[1][5]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1][5]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

[5]

P403+P235: Store in a well-

ventilated place. Keep cool.
[1]
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P501: Dispose of

contents/container to an

approved waste disposal plant.

[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1,9-Decadiyne to protect against

its inherent chemical and physical hazards.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling 1,9-Decadiyne
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting EN 166

(EU) or NIOSH (US)

standards.[1] A face shield

should be worn over safety

glasses for splash or explosion

risks.[7][8]

Protects against splashes and

potential projectiles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene) for

splash protection.[7] For

prolonged contact, laminate

film gloves are recommended.

Inspect gloves before each

use.[7]

Provides a barrier against skin

contact. Different glove

materials offer varying levels of

protection against organic

solvents.[7]

Skin and Body Protection

A flame-retardant lab coat

worn over long pants and

closed-toe shoes.[7] For larger

quantities or significant splash

risk, a chemical-resistant apron

is advised.[7][9]

Protects skin from accidental

splashes. Natural fiber clothing

is preferable to synthetics,

which can melt and adhere to

the skin in a fire.[7]

Respiratory Protection

Work must be conducted in a

well-ventilated area, preferably

a chemical fume hood.[1] If

exposure limits are exceeded,

a full-face respirator should be

used.[1]

Minimizes inhalation of

flammable and potentially

irritating vapors.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the necessary steps for safely handling 1,9-Decadiyne from preparation

to the conclusion of an experiment.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure fume hood is operational

Gather and inspect all required PPE

Prepare all necessary equipment and reagents

Don appropriate PPE

Work exclusively within the fume hood

Ground/bond container and receiving equipment

Use non-sparking tools

Keep away from ignition sources

Tightly seal 1,9-Decadiyne container

Decontaminate work area

Segregate and label all waste

Properly remove and dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,9-Decadiyne.
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Disposal Plan
Proper disposal of 1,9-Decadiyne and associated contaminated materials is crucial to prevent

environmental harm and ensure safety.

Step-by-Step Disposal Procedure:

Segregation of Waste:

Collect all unused 1,9-Decadiyne and solutions containing it in a designated, sealed, and

clearly labeled hazardous waste container.

Any materials contaminated with 1,9-Decadiyne, such as gloves, absorbent pads, and

pipette tips, must be collected separately and disposed of as hazardous waste.[7]

Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "1,9-
Decadiyne," and the associated hazards (Flammable Liquid).

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources

and incompatible materials.[1]

Disposal Request:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

The material may be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1] Do not discharge into sewer systems.[1]
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Waste Collection

Labeling

Temporary Storage

Final Disposal

Segregate liquid and solid waste

Use designated, sealed containers

Label with 'Hazardous Waste'

Specify '1,9-Decadiyne'

Indicate 'Flammable Liquid'

Store in a cool, well-ventilated area

Away from ignition sources

Contact EHS or licensed contractor

Arrange for pickup and disposal

Click to download full resolution via product page

Caption: Hazardous waste disposal workflow for 1,9-Decadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 1,9-Decadiyne | C10H14 | CID 74400 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. deca-1,9-diyne [chembk.com]

5. 1,9-Decadiene - Safety Data Sheet [chemicalbook.com]

6. fishersci.com [fishersci.com]

7. benchchem.com [benchchem.com]

8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

9. rshughes.com [rshughes.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,9-
Decadiyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160743#personal-protective-equipment-for-handling-
1-9-decadiyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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